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Compound of Interest

Compound Name: Acetyl bromide

Cat. No.: B1214935 Get Quote

Acetyl bromide serves as a crucial precursor in the synthesis of bromoacetyl compounds,

which are pivotal intermediates in the pharmaceutical and agrochemical industries.[1] While not

typically used to directly bromoacetylate a substrate, acetyl bromide can be brominated to

form bromoacetyl bromide (BrCH₂COBr).[2] Bromoacetyl bromide is a highly reactive and

versatile reagent used to introduce the bromoacetyl group (-COCH₂Br) into various molecules.

[1]

The significance of bromoacetyl compounds lies in the high reactivity of the bromoacetyl

functional group. The presence of the electron-withdrawing carbonyl group activates the α-

carbon, and the bromine atom serves as an excellent leaving group. This structure makes

bromoacetyl compounds highly susceptible to nucleophilic substitution reactions.[1][3] This

reactivity is harnessed by researchers and drug development professionals to synthesize a

wide array of complex molecules, including heterocyclic compounds, β-lactams, and amino

acid derivatives, which form the backbones of many active pharmaceutical ingredients (APIs)

and advanced crop protection agents.[1]

Key Applications:
Pharmaceutical Synthesis: Used as key intermediates for a broad range of APIs.[1] They are

instrumental in creating precursors for antibiotics and other vital medicines.[3] For example,

they are used to synthesize 4-(2-bromoacetylamino)benzenearsonic acid, a precursor to the

metal-based drug PENAO.[4][5]
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Agrochemical Development: Employed in the synthesis of pesticides, including herbicides

and insecticides.[1] The reactive bromine atom can be incorporated into molecules designed

to target specific biological pathways in pests.[1]

Heterocyclic Chemistry: Bromoacetyl compounds are versatile building blocks for

constructing five and six-membered heterocyclic systems such as thiophenes, imidazoles,

thiazoles, pyrans, and pyridines.[6][7]

Reagent for Ionic Liquids: Bromoacetyl bromide can be used as a reagent to synthesize

imidazolium or pyridinium-based ionic liquids.[5]

Physicochemical Data of Key Reagents
A clear distinction between the precursor (acetyl bromide) and the primary bromoacetylating

agent (bromoacetyl bromide) is essential for proper experimental design. The properties of

both are summarized below.

Property Acetyl Bromide Bromoacetyl Bromide

CAS Number 506-96-7 598-21-0

Molecular Formula C₂H₃BrO C₂H₂Br₂O

Molecular Weight 122.95 g/mol 201.84 g/mol [1][5]

Appearance Colorless fuming liquid Colorless to yellowish liquid[1]

Boiling Point 75-77 °C 147-150 °C[1][4]

Density 1.66 g/mL 2.317 g/mL at 25 °C[4]

Reaction Pathways and Mechanisms
The preparation of bromoacetyl compounds can be visualized as a multi-stage process,

starting from the synthesis of the key bromoacetylating agent, which is then used to

functionalize various substrates.
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Pathway A: Synthesis of Bromoacetylating Agent

Pathway B: Bromoacetylation of Substrate
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Caption: General workflow for preparing bromoacetyl compounds.
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The core reaction for functionalizing substrates with the bromoacetyl group is a nucleophilic

acyl substitution. The nucleophile (e.g., an alcohol or amine) attacks the electrophilic carbonyl

carbon of bromoacetyl bromide.
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Bromoacetyl Bromide + Nucleophile (Nu-H)

Tetrahedral Intermediate

1. Nucleophilic Attack

Bromoacetylated Product + HBr

2. Leaving Group (Br⁻) Departure

 

Start

1. Dissolve alcohol & triethylamine
in dry dichloromethane (DCM).

2. Cool mixture to 0 °C
under Nitrogen atmosphere.

3. Slowly add Bromoacetyl Bromide
dropwise via syringe.

4. Stir at 0 °C for 2 hours.

5. Quench reaction with cold
15% sulfuric acid solution.

6. Perform aqueous workup.
(e.g., wash with water, brine)

7. Dry organic layer over Na₂SO₄,
filter, and concentrate.

8. Purify crude product
(e.g., column chromatography).

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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